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Compound of Interest

Compound Name: 264W94

CAS No.: 178259-25-1

Cat. No.: B1244617

Get Quote

Technical Support Center: 264W94
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on utilizing 264W94, a potent inhibitor of the Ileal

Bile Acid Transporter (IBAT), also known as the Apical Sodium-dependent Bile Acid Transporter

(ASBT). This resource offers troubleshooting guides, frequently asked questions (FAQs),

detailed experimental protocols, and key quantitative data to enhance the potency and success

of your experiments.

Troubleshooting Guides
This section addresses specific issues that may arise during experiments with 264W94.

Issue 1: Lower than Expected Inhibition of Bile Acid Uptake in a Cell-Based Assay

Question: My in vitro assay using cells expressing IBAT (e.g., Caco-2, MDCK-ASBT) shows

minimal inhibition of taurocholate uptake after applying 264W94. What are the possible

causes and solutions?

Answer:
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Suboptimal Compound Concentration: Ensure the concentration of 264W94 is appropriate

for your cell system. A dose-response experiment is crucial to determine the optimal

concentration.[1]

Compound Solubility and Stability: 264W94 is soluble in DMSO.[2][3] Prepare fresh stock

solutions in high-quality, anhydrous DMSO and visually inspect for any precipitation upon

dilution into aqueous assay buffers. Avoid repeated freeze-thaw cycles of stock solutions.

Cell Health and Confluency: Poor cell health or inconsistent cell density can affect

transporter expression and function. Ensure your cells are healthy, within a consistent

passage number, and form a confluent monolayer before the assay.[4]

Incorrect Assay Buffer Composition: IBAT is a sodium-dependent transporter.[5] Verify that

your assay buffer contains the appropriate concentration of sodium ions. A sodium-free

buffer can be used as a negative control to confirm sodium-dependent transport.

Competition from Media Components: Components in the cell culture media or serum may

interfere with the assay. It is recommended to perform the uptake assay in a simple,

defined buffer like Hank's Balanced Salt Solution (HBSS).

Assay Incubation Time: The incubation time with 264W94 and the bile acid substrate may

need optimization. While 264W94 can rapidly inhibit uptake, the optimal pre-incubation

and co-incubation times should be determined empirically for your specific cell line.

Issue 2: High Variability in In Vivo Efficacy Studies

Question: I am observing significant variability in the reduction of serum LDL cholesterol or

other metabolic parameters in my animal studies with 264W94. How can I improve the

consistency of my results?

Answer:

Dosing Regimen and Formulation: Ensure a consistent and accurate oral gavage

technique. The formulation of 264W94 for oral administration should be homogenous to

ensure each animal receives the correct dose.
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Dietary Factors: The diet of the animals can significantly impact bile acid metabolism and

cholesterol levels. Use a standardized, controlled diet throughout the study to minimize

variability.

Timing of Dosing and Sample Collection: The effects of 264W94 can be rapid, with peak

inhibition of bile acid absorption occurring within hours. Standardize the time of day for

dosing and sample collection to account for diurnal variations in cholesterol and bile acid

metabolism.

Gastrointestinal Side Effects: IBAT inhibitors can cause gastrointestinal side effects like

diarrhea, which may affect nutrient absorption and overall animal health. Monitor animals

closely for any adverse effects and consider dose adjustments if necessary.

Animal Strain and Genetics: Different animal strains can exhibit variations in their

response to IBAT inhibitors. Ensure you are using a consistent and well-characterized

animal model.

Frequently Asked Questions (FAQs)
General

Q1: What is the primary mechanism of action of 264W94?

A1: 264W94 is a potent and competitive inhibitor of the Ileal Bile Acid Transporter

(IBAT/ASBT). By blocking this transporter in the terminal ileum, it prevents the

reabsorption of bile acids, leading to their increased excretion in feces. This interruption of

the enterohepatic circulation of bile acids stimulates the liver to synthesize more bile acids

from cholesterol, primarily through the upregulation of the enzyme cholesterol 7α-

hydroxylase (CYP7A1), which in turn lowers LDL cholesterol levels.

Q2: What are the downstream effects of 264W94 beyond cholesterol lowering?

A2: By increasing the concentration of bile acids in the colon, 264W94 can activate the G

protein-coupled bile acid receptor TGR5. Activation of TGR5 in enteroendocrine L-cells

stimulates the secretion of glucagon-like peptide-1 (GLP-1), which has beneficial effects

on glucose homeostasis.
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Experimental

Q3: How should I prepare and store stock solutions of 264W94?

A3: 264W94 is soluble in dimethyl sulfoxide (DMSO). It is recommended to prepare a

high-concentration stock solution (e.g., 10-20 mM) in anhydrous, high-quality DMSO.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C. When preparing working solutions, dilute the DMSO stock in

your aqueous buffer immediately before use and ensure the final DMSO concentration is

low (typically <0.5%) to avoid solvent toxicity in cell-based assays.

Q4: What are the typical effective concentrations of 264W94 in vitro and in vivo?

A4: The in vitro potency of 264W94 is high, with reported IC50 values of 0.24 µM for rat

and 0.41 µM for monkey brush border membrane vesicles, and a Ki of 0.2 µM in CHO

cells expressing human IBAT. For in vivo studies in rats and mice, an ED30 for decreased

absorption of a taurocholic acid analog was reported as 0.02 mg/kg administered twice

daily.

Q5: Are there any known off-target effects of 264W94?

A5: While 264W94 is designed to be a selective IBAT inhibitor, it is good practice to

consider potential off-target effects, as with any pharmacological agent. The primary

known downstream effects are mediated by the increased concentration of bile acids in

the colon, leading to TGR5 activation. Researchers should be mindful of other potential

bile acid-activated signaling pathways.

Quantitative Data
The potency of 264W94 has been determined in various experimental systems. The following

table summarizes key quantitative data.
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Parameter Species/System Value Reference

IC50
Rat brush border

membrane vesicles
0.24 µM

IC50
Monkey brush border

membrane vesicles
0.41 µM

Ki

Chinese Hamster

Ovary (CHO) cells

expressing human

IBAT

0.2 µM

ED30

Rats and mice (in

vivo, decreased

absorption of a

taurocholic acid

analog)

0.02 mg/kg (b.i.d.)

Peak Inhibition

Rats (in vivo, inhibition

of 75SeHCAT

absorption)

97% at 0.1 mg/kg

Experimental Protocols
1. In Vitro Inhibition of Taurocholate Uptake in an IBAT-Expressing Cell Line

This protocol provides a general framework for assessing the inhibitory activity of 264W94 on

IBAT in a cell-based assay.

Materials:

IBAT-expressing cells (e.g., Caco-2, MDCK-ASBT)

Cell culture medium and supplements

24-well or 96-well tissue culture plates

Hank's Balanced Salt Solution (HBSS) with calcium and magnesium
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Sodium-free HBSS (replace NaCl with an equimolar concentration of choline chloride)

[3H]-Taurocholic acid

264W94

Scintillation cocktail and vials

Cell lysis buffer (e.g., RIPA buffer)

BCA protein assay kit

Procedure:

Cell Seeding: Seed the IBAT-expressing cells onto tissue culture plates at a density that

will result in a confluent monolayer on the day of the experiment.

Cell Culture: Culture the cells for 48-72 hours or until a confluent monolayer is formed.

Preparation of Solutions: Prepare working solutions of 264W94 and [3H]-taurocholic acid

in HBSS. The final concentration of the radiolabeled substrate should be below its Km for

the transporter, and a range of 264W94 concentrations should be used to generate a

dose-response curve.

Assay Initiation:

Wash the cell monolayer twice with pre-warmed HBSS.

Pre-incubate the cells with HBSS containing either vehicle (DMSO) or varying

concentrations of 264W94 for 10-15 minutes at 37°C.

To start the uptake, add the HBSS solution containing [3H]-taurocholic acid and the

corresponding concentration of 264W94 or vehicle.

Uptake Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 5-10

minutes) that falls within the linear range of uptake for your cell line.

Assay Termination:
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Rapidly aspirate the uptake solution.

Wash the cells three times with ice-cold HBSS to remove any unbound radiolabel.

Cell Lysis and Scintillation Counting:

Lyse the cells in each well with a suitable lysis buffer.

Transfer a portion of the lysate to a scintillation vial, add scintillation cocktail, and

measure the radioactivity using a scintillation counter.

Protein Quantification: Use the remaining cell lysate to determine the total protein

concentration in each well using a BCA protein assay.

Data Analysis: Normalize the radioactive counts per minute (CPM) to the protein

concentration for each well. Plot the percentage of inhibition of taurocholate uptake

against the log concentration of 264W94 to determine the IC50 value.

2. GLP-1 Secretion Assay in Enteroendocrine Cells

This protocol outlines a method to measure the effect of 264W94-induced TGR5 activation on

GLP-1 secretion from enteroendocrine cells.

Materials:

Enteroendocrine cell line (e.g., GLUTag, STC-1, NCI-H716)

Cell culture medium and supplements

24-well or 48-well tissue culture plates

Krebs-Ringer Bicarbonate Buffer (KRBB) supplemented with 0.1% BSA

Bile acid (e.g., lithocholic acid - LCA, as a positive control for TGR5 activation)

264W94 (in the context of a co-culture system with IBAT-expressing cells or with the

understanding that the effect is indirect)

DPP-4 inhibitor (e.g., sitagliptin) to prevent GLP-1 degradation
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Active GLP-1 ELISA kit

Procedure:

Cell Culture: Culture the enteroendocrine cells in the recommended medium at 37°C in a

humidified 5% CO2 incubator.

Cell Seeding: Seed the cells into multi-well plates and allow them to adhere and grow for

48-72 hours.

Wash and Pre-incubation:

Gently wash the cells twice with KRBB.

Pre-incubate the cells in KRBB for 1-2 hours at 37°C to establish a baseline.

Treatment:

Aspirate the pre-incubation buffer.

Add KRBB containing the test compounds. This could include a vehicle control, a

positive control (e.g., LCA), and the experimental condition. To test the indirect effect of

264W94, one might use a co-culture system with IBAT-expressing cells or conditioned

media from such cells treated with bile acids and 264W94.

Include a DPP-4 inhibitor in all treatment solutions.

Incubation: Incubate the cells for a specified period (e.g., 2 hours) at 37°C.

Sample Collection: Collect the supernatant from each well. It is advisable to centrifuge the

supernatant to remove any cellular debris.

GLP-1 Measurement: Measure the concentration of active GLP-1 in the supernatant using

a commercially available ELISA kit, following the manufacturer's instructions.

Data Analysis: Normalize the GLP-1 concentration to the total protein content per well

(determined after cell lysis) or to the cell number.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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